Cas no 887567-81-9 (3,4-Dichloro-6-fluoro-(1H)indazole)

3,4-Dichloro-6-fluoro-(1H)indazole structure
887567-81-9 structure
Product Name:3,4-Dichloro-6-fluoro-(1H)indazole
CAS No:887567-81-9
MF:C7H3Cl2FN2
MW:205.01652264595
CID:3152740
PubChem ID:24728428
Update Time:2025-04-21

3,4-Dichloro-6-fluoro-(1H)indazole Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dichloro-6-fluoro-(1H)indazole
    • 3,4-Dichloro-6-fluoro-1H-indazole
    • 887567-81-9
    • 3,4-dichloro-6-fluoro-2H-indazole
    • DTXSID801300403
    • Inchi: 1S/C7H3Cl2FN2/c8-4-1-3(10)2-5-6(4)7(9)12-11-5/h1-2H,(H,11,12)
    • InChI Key: FITKKIUJAMSLFP-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=CC(=CC2=NN1)F)Cl

Computed Properties

  • Exact Mass: 203.9657317Da
  • Monoisotopic Mass: 203.9657317Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 28.7Ų

3,4-Dichloro-6-fluoro-(1H)indazole Related Literature

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